Cas no 133455-04-6 (1-Desacetyl 1-Propionyl Iloperidone)

• Product Name: 1-Desacetyl 1-Propionyl Iloperidone
• CAS No: 133455-04-6
• MF: C₂₅H₂₉FN₂O₄
• MW: 440.507170438766
• CID: 5573079
• Update Time: 2025-05-19

1-Desacetyl 1-Propionyl Iloperidone Chemical and Physical Properties

Names and Identifiers

• 1-Desacetyl 1-Propionyl Iloperidone

• Inchi： 1S/C25H29FN2O4/c1-3-21(29)18-5-8-22(24(15-18)30-2)31-14-4-11-28-12-9-17(10-13-28)25-20-7-6-19(26)16-23(20)32-27-25/h5-8,15-17H,3-4,9-14H2,1-2H3
• InChI Key： NDYOGQKCYHHFLA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCCCN2CCC(C3C4=C(ON=3)C=C(F)C=C4)CC2)C(OC)=C1)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Desacetyl 1-Propionyl Iloperidone

1-Desacetyl 1-Propionyl Iloperidone: A Comprehensive Overview of Its Properties and Applications

1-Desacetyl 1-Propionyl Iloperidone (CAS No. 133455-04-6) is a derivative of Iloperidone, a well-known atypical antipsychotic. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications. With the increasing demand for novel psychiatric treatments, 1-Desacetyl 1-Propionyl Iloperidone is being studied for its unique pharmacological profile and possible advantages over existing medications.

The chemical structure of 1-Desacetyl 1-Propionyl Iloperidone includes modifications that may enhance its bioavailability and metabolic stability. Researchers are particularly interested in how these structural changes influence its binding affinity to dopamine and serotonin receptors, which are critical targets in treating psychiatric disorders. As mental health awareness grows globally, compounds like 1-Desacetyl 1-Propionyl Iloperidone are becoming focal points for innovation in neuropharmacology.

One of the key advantages of 1-Desacetyl 1-Propionyl Iloperidone is its potential to reduce side effects commonly associated with traditional antipsychotics, such as extrapyramidal symptoms. This makes it a promising candidate for patients who are sensitive to the adverse effects of first-generation antipsychotics. Additionally, its metabolic pathway is being explored to understand how it compares to Iloperidone in terms of liver enzyme interactions and overall safety.

In the context of current pharmaceutical trends, 1-Desacetyl 1-Propionyl Iloperidone aligns with the push for personalized medicine. Researchers are investigating how genetic polymorphisms might affect its efficacy, paving the way for tailored treatments for psychiatric conditions. This is particularly relevant as the field moves toward precision medicine, where therapies are customized based on individual genetic profiles.

The synthesis of 1-Desacetyl 1-Propionyl Iloperidone involves several steps, including the propionylation of Iloperidone precursors. Advanced analytical techniques, such as HPLC and mass spectrometry, are employed to ensure the purity and consistency of the final product. Quality control is paramount, given the compound's potential use in clinical settings.

Market dynamics for 1-Desacetyl 1-Propionyl Iloperidone are influenced by the growing prevalence of mental health disorders and the need for more effective treatments. Pharmaceutical companies are investing in the development of next-generation antipsychotics, and this compound is part of that broader effort. Its commercial potential is further bolstered by the increasing acceptance of atypical antipsychotics in mainstream medicine.

From a regulatory perspective, 1-Desacetyl 1-Propionyl Iloperidone is subject to rigorous testing to meet the standards set by agencies like the FDA and EMA. Preclinical studies are ongoing to evaluate its pharmacokinetics and toxicology, which are essential steps before human trials can commence. The compound's progress through these stages will determine its future in the pharmaceutical market.

In summary, 1-Desacetyl 1-Propionyl Iloperidone (CAS No. 133455-04-6) represents an exciting area of research in neuropharmacology. Its modified structure, potential for reduced side effects, and alignment with trends in personalized medicine make it a compound worth watching. As studies continue, it may offer new hope for patients with psychiatric disorders, contributing to the evolving landscape of mental health treatment.